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Compound of Interest

Compound Name: Direct Red 81

Cat. No.: B15597964

Direct Red 81: A Technical Guide for
Researchers

An In-depth Technical Guide on the Anionic Diazo Dye, Direct Red 81, for Researchers,
Scientists, and Drug Development Professionals.

Direct Red 81, an anionic diazo dye, is a versatile tool in biomedical research, primarily known
for its application in collagen staining under the name Sirius Red. However, its utility extends to
other research areas, including the study of neuroinflammation and amyloid-beta aggregation,
making it a molecule of interest for a diverse range of scientific disciplines. This technical guide
provides a comprehensive overview of Direct Red 81, including its physicochemical properties,
detailed experimental protocols, and its role in various research applications.

Core Properties and Data

Direct Red 81 is a water-soluble dye with a high affinity for fibrous proteins.[1] Its key
identifiers and physicochemical properties are summarized below for easy reference.
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Property

Value

Reference(s)

Chemical Name

Disodium 7-benzamido-4-
hydroxy-3-[[4-[(4-

sulphonatophenyl)azo]phenyl]

azo]naphthalene-2-sulphonate

[2]

C.I. 28160, Sirius Red 4B,

Synonyms Chlorantine Fast Red 5B, DR [2][3]
81

CAS Number 2610-11-9 [11[3]

Molecular Formula C29H19N5Na20sS:2 [2][4]

Molecular Weight 675.60 g/mol [1][2]

Appearance Red powder [1]
Soluble in water, slightly

Solubility soluble in alcohol, insoluble in [1114]
other organic solvents.

Amax ~525 nm in aqueous solution [5]

Safety and Handling

Direct Red 81 is classified as a laboratory chemical and should be handled with appropriate
safety precautions.

Hazard Description Precautionary Measures

) Harmful if swallowed. May Do not ingest. Seek medical
Ingestion

cause gastrointestinal irritation.  attention if swallowed.

) May cause respiratory tract Avoid inhaling dust. Use in a
Inhalation

irritation. well-ventilated area.

Eye Contact May cause eye irritation. Wear safety glasses.

) May cause skin irritation in ]
Skin Contact Wear protective gloves.

sensitive individuals.
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For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.[1][3][6]

Experimental Protocols
Picro-Sirius Red Staining for Collagen

This protocol is widely used for the visualization and quantification of collagen fibers in tissue
sections. The elongated dye molecules of Direct Red 81 (Sirius Red) bind to the parallel-
oriented collagen molecules, enhancing their natural birefringence under polarized light.

Reagents:
 Picro-Sirius Red Solution:
o Sirius Red (Direct Red 80/81) powder: 0.5 g
o Saturated aqueous solution of picric acid: 500 mL
o Note: This solution is stable for years and can be reused.

Acidified Water:

o Glacial acetic acid: 5 mL

o Distilled water: 995 mL

Weigert's Hematoxylin (optional, for nuclear counterstaining)

Ethanol (100%)

Xylene

Resinous mounting medium

Procedure:

» Deparaffinization and Hydration: Deparaffinize paraffin-embedded tissue sections and
hydrate through a graded series of ethanol to water.
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o (Optional) Nuclear Staining: Stain nuclei with Weigert's hematoxylin and wash in running tap
water.

e Picro-Sirius Red Staining: Stain sections in the Picro-Sirius Red solution for 1 hour. This
extended time ensures equilibrium staining.

e Washing: Wash the slides in two changes of acidified water.

o Dehydration: Dehydrate the sections rapidly in three changes of 100% ethanol.
e Clearing and Mounting: Clear in xylene and mount with a resinous medium.
Expected Results:

» Collagen fibers: Red under bright-field microscopy. Under polarized light, thicker collagen
fibers appear yellow-orange, while thinner fibers appear green.

e Muscle, cytoplasm: Yellow
e Nuclei (if counterstained): Blue/Black

Experimental Workflow for Picro-Sirius Red Staining
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Workflow for Picro-Sirius Red Staining
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A flowchart illustrating the key steps in the Picro-Sirius Red staining protocol.
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Research Applications
Collagen Quantification and Fibrosis Assessment

The primary application of Direct Red 81 is in the study of fibrosis. The enhanced birefringence
of stained collagen allows for the quantification of collagen content and the differentiation
between collagen types (Type | and Type Ill) based on the color and intensity of birefringence.
This is a crucial technique in preclinical studies for evaluating the efficacy of anti-fibrotic
therapies.

Neuroinflammation and P2X7 Receptor Modulation

Recent research has implicated the P2X7 receptor, an ATP-gated ion channel, in
neuroinflammatory processes. Some sulfonated dyes have been shown to act as antagonists
of the P2X7 receptor. While specific quantitative data for Direct Red 81 is not readily available,
its structural similarity to other known P2X7 antagonists suggests it could be investigated for
similar properties.

P2X7 Receptor Signaling Pathway
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P2X7 Receptor Signaling in Neuroinflammation
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A diagram illustrating the activation of the P2X7 receptor by ATP and the potential inhibitory
role of Direct Red 81 in the neuroinflammatory cascade.
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Amyloid-Beta Aggregation in Alzheimer's Disease
Research

The aggregation of amyloid-beta (AB) peptides is a hallmark of Alzheimer's disease. Dyes that
can interact with and modulate this aggregation process are valuable research tools. Similar to
its interaction with collagen, the planar structure of Direct Red 81 may allow it to interact with
the beta-sheet structures of AB fibrils. This could potentially be used to stain amyloid plaques in
tissue sections or to study the kinetics of AR aggregation in vitro.

Hypothesized Interaction of Direct Red 81 with Amyloid-Beta

Potential Role of Direct Red 81 in AR Aggregation
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A conceptual diagram showing the process of amyloid-beta aggregation and the potential
points of interaction for Direct Red 81.

Conclusion
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Direct Red 81 is a well-established and valuable tool for the study of collagen and fibrosis. Its
application in this area is supported by robust and well-documented protocols. While its roles in
neuroinflammation and amyloid-beta aggregation are less characterized, its chemical
properties suggest potential for further investigation in these fields. This guide provides
researchers with the foundational knowledge and experimental frameworks to effectively utilize
Direct Red 81 in their studies and to explore its broader potential in biomedical research.
Further research is warranted to quantify its inhibitory activities and to fully elucidate its
mechanisms of action in these emerging areas of application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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